N-(furan-2-ylmethyl)-N-methylacetamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methylacetamide
• InChI: InChI=1S/C8H11NO2/c1-7(10)9(2)6-8-4-3-5-11-8/h3-5H,6H2,1-2H3
• InChI Key: MOMQXMDSBLXNGG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC=CO1
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol

Description

N-(furan-2-ylmethyl)-N-methylacetamide (abbreviated as FMA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMA is a derivative of acetamide and is synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-N-methylacetamide is not fully understood, but studies suggest that this compound exerts its antitumor and anti-inflammatory effects through the inhibition of various cellular pathways, including the NF-κB and MAPK signaling pathways. This compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and reduces inflammation. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(furan-2-ylmethyl)-N-methylacetamide has several advantages for lab experiments. It is easy to synthesize, stable, and has a long shelf life. This compound is also soluble in various solvents, making it easy to handle and manipulate. However, this compound has limitations in terms of its toxicity and potential side effects. Researchers must take caution when handling this compound and ensure that appropriate safety measures are in place.

Future Directions

There are several future directions for N-(furan-2-ylmethyl)-N-methylacetamide research. One direction is to further investigate its potential as an antitumor and anti-inflammatory agent. Another direction is to explore its applications in materials science and organic synthesis. Additionally, studies on the toxicity and safety of this compound are needed to ensure its safe use in various fields.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields. Its simple and efficient synthesis method, along with its antitumor and anti-inflammatory properties, make it an attractive compound for further research. However, caution must be taken when handling this compound, and further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-(furan-2-ylmethyl)-N-methylacetamide is synthesized through a one-pot reaction between furfural, methylamine, and acetic anhydride. The reaction occurs under mild conditions and produces high yields of this compound. The synthesis method is simple, efficient, and cost-effective, making this compound a promising compound for further research.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-methylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as an antitumor and anti-inflammatory agent. This compound has also been used as a building block in the synthesis of various organic compounds, including heterocycles and peptides.